Cas no 24972-04-1 (Piceno[3,4-b]oxirene(9CI))
![Piceno[3,4-b]oxirene(9CI) structure](https://www.kuujia.com/scimg/cas/24972-04-1x500.png)
Piceno[3,4-b]oxirene(9CI) structure
Product name:Piceno[3,4-b]oxirene(9CI)
Piceno[3,4-b]oxirene(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piceno[3,4-b]oxirene(9CI)
- Oxireno[c]picene
- Picene,3,4-epoxy- (8CI)
- 24972-04-1
- Piceno[3,4-b]oxirene
- DTXSID20782795
-
- Inchi: InChI=1S/C22H12O/c1-2-4-14-13(3-1)5-6-16-15(14)7-8-18-17(16)9-10-20-19(18)11-12-21-22(20)23-21/h1-12H
- InChI Key: OYBRPWVHTRCLSZ-UHFFFAOYSA-N
- SMILES: C1C=CC2C3=CC=C4C5C=CC6OC=6C=5C=CC4=C3C=CC=2C=1
Computed Properties
- Exact Mass: 292.08886
- Monoisotopic Mass: 292.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
Piceno[3,4-b]oxirene(9CI) Related Literature
-
Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
-
2. Book reviews
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
4. Book reviews
24972-04-1 (Piceno[3,4-b]oxirene(9CI)) Related Products
- 1121620-48-1(3-(4-Fluorobenzyl)oxyazetidine Hydrochloride)
- 2248353-36-6(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetate)
- 80022-95-3(2-cyano-3-fluorobenzene-1-sulfonamide)
- 857969-66-5(Thiazolo[5,4-b]pyridine, 5-bromo-)
- 2064338-16-3(benzyl (3S,4R)-3-methyl-1,7-diazaspiro[3.4]octane-1-carboxylate)
- 2640886-60-6(3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine)
- 442669-00-3(7-(4-chlorophenyl)-1,3-dimethyl-8-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
- 2171615-48-6(4-cyclobutyl(prop-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)
- 215523-02-7(N-(2-methylpropyl)cyclopropanamine)
- 949231-12-3(2-({1-[(1-Cyanocyclohexyl)carbamoyl]ethyl}sulfanyl)benzoic acid)
Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
